Cas no 2229254-00-4 (3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline)

• Product Name: 3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline
• CAS No: 2229254-00-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6485485
• PubChem ID: 165700312
• Update Time: 2025-11-06

3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline
• 3-[(3-methoxyazetidin-3-yl)methyl]-N,N-dimethylaniline
• EN300-1821361
• 2229254-00-4

• Inchi： 1S/C13H20N2O/c1-15(2)12-6-4-5-11(7-12)8-13(16-3)9-14-10-13/h4-7,14H,8-10H2,1-3H3
• InChI Key： VRRPUXSKYKMHNT-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC=C(C=2)N(C)C)CNC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

Additional information on 3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline

3-(3-Methoxyazetidin-3-yl)methyl-N,N-dimethylaniline: A Comprehensive Overview

The compound with CAS No. 2229254-00-4, commonly referred to as 3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline, is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, materials science, and organic synthesis. The methoxyazetidine moiety and the N,N-dimethylamino group are key structural features that contribute to its versatile properties.

Recent studies have highlighted the importance of methoxyazetidine derivatives in drug discovery. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form hydrogen bonds, making it an attractive scaffold for bioactive molecules. In the case of 3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline, the methoxy group introduces electron-donating effects, which can enhance the compound's solubility and bioavailability. This makes it a promising candidate for developing new pharmaceutical agents targeting various therapeutic areas.

The synthesis of 3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production.

In terms of applications, N,N-dimethylaniline derivatives are widely used as intermediates in the synthesis of advanced materials. For instance, they can serve as building blocks for polyurethanes, which are essential in the production of high-performance foams and coatings. The incorporation of the methoxyazetidine group further enhances the material's mechanical properties, making it suitable for aerospace and automotive industries.

Recent research has also focused on the environmental impact of synthesizing and using 3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline. Scientists have developed green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global sustainability goals and highlight the compound's role in promoting eco-friendly industrial practices.

Moreover, computational studies using molecular modeling techniques have provided deeper insights into the electronic structure and reactivity of N,N-dimethylaniline derivatives. These studies have revealed that the compound exhibits unique electronic properties due to conjugation between the aromatic ring and the amino group. Such insights are invaluable for designing new molecules with tailored functionalities.

In conclusion, 3-(3-methoxyazetidin-3-yl)methyl-N,N-dimethylaniline is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow even further.